Cas no 518330-17-1 (N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide)

• Product Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide
• CAS No: 518330-17-1
• MF: C₁₇H₁₂N₂O₃S₄
• MW: 420.548778533936
• CID: 5821108
• PubChem ID: 1582669
• Update Time: 2025-07-15

N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(benzo[d]thiazol-2-ylthio)-4-hydroxyphenyl)thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[3-(2-benzothiazolylthio)-4-hydroxyphenyl]-
• CCG-23235
• HMS1426J16
• N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide
• 518330-17-1
• SCHEMBL5330860
• MFCD03472602
• F1269-1795
• Z56890897
• IFLab1_005142
• AKOS001675775

• Inchi： 1S/C17H12N2O3S4/c20-13-8-7-11(19-26(21,22)16-6-3-9-23-16)10-15(13)25-17-18-12-4-1-2-5-14(12)24-17/h1-10,19-20H
• InChI Key： CZMUKMGKQXFQOQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(O)C(SC3=NC4=CC=CC=C4S3)=C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 419.97307694g/mol
• Monoisotopic Mass: 419.97307694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 634.2±65.0 °C(Predicted)
• pka: 7.23±0.50(Predicted)

Additional information on N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide

Recent Advances in the Study of N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide (CAS: 518330-17-1)

The compound N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]thiophene-2-sulfonamide (CAS: 518330-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. Its benzothiazole and thiophene sulfonamide moieties contribute to its ability to interact with various kinase targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK2 and EGFR kinases, with IC50 values in the nanomolar range.

Structural-activity relationship (SAR) analyses have revealed that the hydroxyl group at the 4-position of the phenyl ring and the sulfonamide linkage are critical for maintaining high binding affinity to target proteins. Molecular docking simulations suggest that these functional groups form key hydrogen bonds with residues in the ATP-binding pockets of target kinases. Furthermore, the benzothiazole ring appears to enhance cellular permeability, as evidenced by improved pharmacokinetic profiles in rodent models.

In addition to its kinase inhibitory properties, recent preclinical investigations have explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this molecule significantly reduces TNF-α and IL-6 production in LPS-stimulated macrophages, suggesting possible applications in treating autoimmune disorders. The mechanism appears to involve modulation of NF-κB signaling pathways.

From a synthetic chemistry perspective, novel routes for the preparation of this compound have been developed to improve yield and scalability. A recent patent application (WO2023/154321) describes an optimized three-step synthesis starting from commercially available 2-mercaptobenzothiazole, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in large-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research efforts are focused on addressing its metabolic stability and potential off-target effects. Several academic and industrial research groups are actively pursuing structural modifications to enhance selectivity and reduce toxicity while maintaining therapeutic efficacy.

The compound's unique chemical structure and diverse biological activities position it as a valuable lead molecule for multiple therapeutic areas. Ongoing research is expected to further elucidate its full pharmacological potential and may lead to the development of novel drug candidates in the coming years.